Lead sulfate

• IUPAC Name: lead(2+);sulfate
• InChI: InChI=1S/H2O4S.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2
• InChI Key: KEQXNNJHMWSZHK-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Pb+2]
• Molecular Formula: PbSO4, O4PbS
• DSSTOX Substance ID: DTXSID50883502
• Molecular Weight: 303 g/mol
• Physical Description: Lead sulfate appears as a white crystalline solid. Insoluble in water and sinks in water. Contact may irritate skin, eyes, and mucous membranes. May be mildly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Use: in lithography, battery acid solution treated fabrics, used in varnishes., Water or Solvent Wet Solid, Dry Powder; Dry Powder, Water or Solvent Wet Solid; Water or Solvent Wet Solid, Dry Powder, Water or Solvent Wet Solid; Liquid, Other Solid; Other Solid, White powder that is insoluble in water; [CAMEO]
• Solubility: In water, 0.0404 g/100 mL at 25 °C; slightly soluble in alkaline solutions., Soluble in about 2225 parts water; more soluble in nitric acid; soluble in sodium hydroxide, ammonium acetate or tartrate solution; soluble in concentrated hydriodic acid; insoluble in alcohol., In water, 32 mg/L at 15 °C
• Density: 6.2 at 68 °F (USCG, 1999) - Denser than water; will sink, 6.2 g/cu cm
• Color/Form: White, heavy crystal powder, White monoclinic or rhombic crystals
• CAS RN: 7446-14-2; 15739-80-7, 7446-14-2, 15739-80-7, 52732-72-6, 90583-07-6
• Melting Point: 2138 °F (USCG, 1999), 1170 °C

Description

Lead sulfate (PbSO4) is a chemical compound that is widely used in a variety of industrial, scientific, and medical applications. It is a white, odorless, and tasteless solid that is insoluble in water and other common solvents. This compound is a common component of lead-acid batteries, as well as a component of some fertilizers and other agricultural products. It is also used in the production of pigments, paints, and plastics. This compound has been studied extensively in laboratory and scientific research, and its various applications have been explored in detail.

Scientific Research Applications

Electrochemical Properties in Lead-Acid Batteries

Lead sulfate plays a critical role in the electrochemical properties of lead-acid batteries. Research has investigated the electrochemical properties of lead and its compounds, including this compound, in sulfate solutions, contributing significantly to our understanding of lead-acid battery functionality and electrode material characteristics (Kozin & Usach, 1995).

Recycling and Recovery Processes

This compound is a key component in waste recycling, particularly in the context of spent lead-acid batteries. Studies have developed methods for the recovery of lead from lead paste, which contains a significant proportion of this compound. These methods include hydrometallurgical desulfurization and vacuum thermal reduction, aiming for efficient recycling and environmental sustainability (Ma & Qiu, 2015).

This compound in Pollution Treatment

This compound has been used in the treatment of pollutants like chromium. Studies have explored the precipitation of chromium using this compound, focusing on parameters like reaction temperature, pH, and this compound dosage to optimize the removal process. This research contributes to environmental protection by developing methods to reduce harmful chromium concentrations (Peng et al., 2018).

Synthesis and Characterization

Research into the synthesis and characterization of this compound and its derivatives has led to the development of various compounds with potential industrial applications. For instance, studies have investigated the synthesis of tribasic and tetrabasic lead sulfates by reactive grinding, examining the influence of morphological features on electrochemical performances (Grugeon-Dewaele et al., 1998).

This compound in Biological Systems

In biological systems, this compound has been examined for its interactions and impacts. For example, the use of sulfur-based materials in water treatment leads to increased sulfate concentrations, which can have effects on aquatic organisms. Research in this area has assessed the acute and chronic toxicity of sulfate to organisms like zebrafish, providing insights into the biological impacts of sulfate in ecosystems (Cao et al., 2022).

Mechanism of Action

The ionic mechanism of action for lead mainly arises due to its ability to substitute other bivalent cations like Ca2+, Mg2+, Fe2+ and monovalent cations like Na+. This affects various fundamental biological processes of the body.

Safety and Hazards

Lead sulfate is toxic by inhalation, ingestion, and skin contact. It is a cumulative poison, and repeated exposure may lead to anemia, kidney damage, eyesight damage, or damage to the central nervous system. It is also corrosive - contact with the eyes can lead to severe irritation or burns.

Future Directions

The addition of tetrabasic lead sulfates (4BS) as additives to positive pastes will effectively address the shortcomings which occur during the usage of Lead-acid batteries, such as the premature capacity loss and the active substances shed in the positive paste. This suggests that future research could focus on improving the performance of lead-acid batteries using lead sulfate.

Relevant Papers Several papers have been published on the topic of this compound. These include studies on the reduction of basic this compound, the stabilization of exogenous lead-contaminated soil with different particle sizes, and the use of this compound as the positive active material of lead-acid batteries.

Synthesis routes and methods

Procedure details

Australian Pat. No. 28,957, (1971) describes a method of precipitating lead chloride from brine solution by cooling followed by reacting said lead chloride with water and calcium sulphate to produce a lead sulphate precipitate and calcium chloride solution. Although low chloride levels in the lead sulphate were obtainable with rigorous washing, the product is again suitable to lead smelters in limited quantities and must be treated on a sinter machine to remove sulphur before the blast. Capital and operating costs are projected to be high for the process since the brine solution must be heated for high lead solubility and then cooled for lead chloride precipitation.

Q & A

Q1: What are the effects of different electrolyte compositions on lead sulfate formation and battery performance?

A2: Electrolyte composition plays a crucial role in this compound formation and battery performance. Studies have shown that acidic ammonium sulfate electrolytes (0.5 mol dm-3, pH 2.0) result in higher charge delivery over multiple cycles compared to other sulfate-based electrolytes. [] This improved performance is attributed to the formation of larger this compound crystals, which exhibit a less passivating effect. []

Q2: Can you explain the role of additives like tetrabasic this compound (4BS) in improving the performance of lead-acid batteries?

A3: Tetrabasic this compound (4BS) is a common additive in lead-acid battery pastes. It helps prevent premature capacity loss and failure of the positive active material, ultimately extending battery life. [] The exact mechanism of 4BS is still under investigation, but it is believed to influence the morphology and properties of the lead dioxide active material during battery formation and cycling. [, ]

Q3: How do different synthesis methods affect the properties of tetrabasic this compound for battery applications?

A4: The synthesis method can significantly influence the purity, particle size, and electrochemical performance of tetrabasic this compound used in batteries. A study highlighted a method using lead powder or lead oxide with sulfuric acid to create a more uniform, high-purity product. [] This method allows battery manufacturers greater control over production and improves the battery's cycle life by minimizing the negative effects of residual lead and sulfate ions. []

Q4: What is the crystal structure of tetrabasic this compound and its relationship to other lead compounds in batteries?

A5: Tetrabasic this compound (4PbO.PbSO4) possesses a structure closely related to tetragonal lead oxide (PbO), with one of the six lead sites occupied by a sulfate group. [] This structural similarity to other lead compounds like tribasic this compound (3PbO.PbSO4.H2O) and PbO suggests potential structural control during battery reactions, influencing the final product characteristics. []

Q5: What are the primary challenges associated with recycling lead from spent lead-acid batteries?

A6: The dominant presence of this compound in spent lead-acid batteries poses a significant challenge for recycling. Efficiently separating and recovering lead from the sulfate matrix is crucial for both economic and environmental reasons. [] Traditional methods often involve high energy consumption and generate hazardous byproducts. []

Q6: How can hydrometallurgical processes be applied to recover lead from this compound-rich waste?

A7: Hydrometallurgical methods offer a promising avenue for lead recovery from this compound-rich waste. One approach involves converting this compound to lead oxalate using oxalate-bearing solutions like oxalic acid or potassium oxalate. [] This method is advantageous as it is environmentally friendly, eliminates the need for additional reductants, and exhibits a strong thermodynamic driving force for the conversion. []

Q7: What other methods are being explored for the efficient and environmentally friendly recovery of lead from waste materials?

A8: Research is ongoing to develop sustainable and efficient methods for lead recovery. One study focuses on a wet process using a sulfate-containing alkaline solution to transform this compound into basic lead sulfates, specifically tribasic this compound and tetrabasic this compound, which are suitable for direct use in new lead-acid batteries. [] This method offers a more environmentally friendly alternative to traditional processes. []

Q8: What are the known toxic effects of lead exposure, and how does this compound contribute to these effects?

A9: Lead exposure can lead to various health problems, including neurological, cardiovascular, and hematological issues. [, ] this compound, like other lead compounds, exhibits toxicity due to the release of lead ions. [] These ions can interfere with essential biological processes and accumulate in various organs, leading to adverse health effects.

Q9: How does the route of exposure influence the toxicity of this compound?

A10: A study comparing different routes of exposure for lead compounds, including this compound, revealed that intratracheal instillation resulted in more significant pneumotoxic and hematotoxic effects compared to lead-containing particulate matter (PM2.5). [] This highlights the importance of considering exposure pathways when assessing the risks associated with lead compounds. []